Cas no 112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-)

112995-07-0 structure
Product name:1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
- 3-[4,7-bis(2-carboxyethyl)-1,4,7-triazonan-1-yl]propanoic acid
- 1,4,7-Triazacyclononane-1,4,7-tripropionic acid
- DTXSID90327859
- CHEMBL1987000
- NSC696866
- N,N',N''-Tris(carboxyethyl)-1,4,7-triazacyclononane
- SCHEMBL3973280
- NSC-696866
- XTBYGWFSZYYULT-UHFFFAOYSA-N
- 112995-07-0
- NCI60_034506
-
- Inchi: InChI=1S/C15H27N3O6/c19-13(20)1-4-16-7-9-17(5-2-14(21)22)11-12-18(10-8-16)6-3-15(23)24/h1-12H2,(H,19,20)(H,21,22)(H,23,24)
- InChI Key: XTBYGWFSZYYULT-UHFFFAOYSA-N
- SMILES: C1CN(CCN(CCN1CCC(=O)O)CCC(=O)O)CCC(=O)O
Computed Properties
- Exact Mass: 345.19011
- Monoisotopic Mass: 345.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -8.2
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 121.62
1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Related Literature
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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2. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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